N-Cyclohexyl-N-hydroxy-N'-phenylmethanimidamide

• CAS No.: 80820-74-2
• Molecular Formula: C13H18N2O
• Molecular Weight: 218.29 g/mol
• IUPAC Name: N-cyclohexyl-N-hydroxy-N'-phenylmethanimidamide
• InChI: InChI=1S/C13H18N2O/c16-15(13-9-5-2-6-10-13)11-14-12-7-3-1-4-8-12/h1,3-4,7-8,11,13,16H,2,5-6,9-10H2
• InChI Key: XUCKKTPJGRCFAW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N(C=NC2=CC=CC=C2)O

Description

N-Cyclohexyl-N-hydroxy-N’-phenylmethanimidamide is an organic compound with a complex structure that includes a cyclohexyl group, a hydroxy group, and a phenylmethanimidamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-Cyclohexyl-N-hydroxy-N’-phenylmethanimidamide typically involves the reaction of cyclohexylamine with phenylmethanimidamide under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. The reaction conditions, such as temperature and pressure, are carefully controlled to optimize the yield and purity of the compound.

Industrial Production Methods

In an industrial setting, the production of N-Cyclohexyl-N-hydroxy-N’-phenylmethanimidamide may involve large-scale synthesis using automated reactors and continuous flow processes. The use of advanced technologies and equipment ensures high efficiency and consistency in the production of the compound. Quality control measures are implemented to ensure that the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

N-Cyclohexyl-N-hydroxy-N’-phenylmethanimidamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form amines or other reduced derivatives.

Substitution: The compound can undergo substitution reactions where one or more of its functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in the reactions of N-Cyclohexyl-N-hydroxy-N’-phenylmethanimidamide include oxidizing agents such as hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The reaction conditions, such as temperature, pressure, and solvent choice, are optimized based on the desired reaction and product.

Major Products Formed

The major products formed from the reactions of N-Cyclohexyl-N-hydroxy-N’-phenylmethanimidamide depend on the type of reaction. For example, oxidation may yield oxides, reduction may produce amines, and substitution reactions may result in various substituted derivatives.

Scientific Research Applications

N-Cyclohexyl-N-hydroxy-N’-phenylmethanimidamide has several scientific research applications, including:

Chemistry: It is used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate or a precursor for drug synthesis.

Industry: The compound is used in the production of specialty chemicals, polymers, and other industrial products.

Mechanism of Action

The mechanism of action of N-Cyclohexyl-N-hydroxy-N’-phenylmethanimidamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N-Cyclohexyl-N-hydroxy-N’-phenylmethanimidamide include:

• N-Cyclohexylhydroxylamine
• N-Cyclohexyl-N’-phenyl-p-phenylenediamine
• N-Cyclohexyl-N’-Decylurea

Uniqueness

N-Cyclohexyl-N-hydroxy-N’-phenylmethanimidamide is unique due to its specific combination of functional groups, which confer distinct chemical properties and reactivity. This uniqueness makes it valuable for specific applications where other similar compounds may not be suitable.